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Compound of Interest

Compound Name: Calcium methoxyethoxide

Cat. No.: B8654257 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

consolidated overview of the available technical information for calcium methoxyethoxide
(Ca(OCH₂CH₂OCH₃)₂), including a detailed synthesis protocol and its known physicochemical

properties. Notably, comprehensive NMR and IR spectroscopic data for the isolated compound

are not readily available in the public domain.

Physicochemical Properties
While specific spectroscopic data remains elusive, fundamental physicochemical properties of

calcium methoxyethoxide have been reported. These are summarized in the table below for

easy reference.
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Property Value Reference

Molecular Formula C₆H₁₄CaO₄ [1][2]

Molecular Weight 190.25 g/mol [1][2]

CAS Number 28099-67-4 [1]

Appearance
Dark Brown Liquid (for 20%

solution)

Boiling Point 118 °C [3]

Density 1.01 g/cm³ [3]

Flash Point 48 °C [3]

Experimental Protocol: Synthesis of Calcium
Methoxyethoxide
A method for the laboratory-scale synthesis of calcium methoxyethoxide has been described.

This protocol is essential for researchers who need to prepare the compound in-house.

The synthesis involves the reaction of calcium metal with 2-methoxyethanol. The following

steps outline the procedure:

Reaction Setup: 1 gram of calcium metal is reacted with 24 ml of 2-methoxyethanol.

Inert Atmosphere: The reaction is carried out under an argon atmosphere to prevent side

reactions with atmospheric components.

Heating: The reaction mixture is heated to 80 °C.

Reaction Time: The mixture is maintained at this temperature for 24 hours.

Purification: After the reaction is complete, the resulting solution is centrifuged at 6000 rpm

for 10 minutes to remove any unreacted calcium metal.

Concentration Determination: The concentration of the resulting calcium methoxyethoxide
solution is confirmed gravimetrically. This is achieved by heating a sample of the solution to
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1050 °C for 12 hours, which evaporates the solvent and converts the calcium
methoxyethoxide to calcium oxide (CaO).

Synthesis Workflow
The following diagram illustrates the key stages in the synthesis of calcium methoxyethoxide.
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Caption: Workflow for the synthesis of calcium methoxyethoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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